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The table below consolidates the key quantitative findings from a 2024 study on Scirpusin B (SB) isolated

from passion fruit seeds [1].

. Target / ICso / Inhibition -
Activity Assay . Key Result Significance
Organism Value
Anti-diabetic a-amylase Concentration- 76.38 £ 0.25 Potent starch-
Activity enzyme dependent pg/mL digesting enzyme
inhibition inhibitor [1]
a-glucosidase Concentration- 2.32+0.04 Very strong activity;
enzyme dependent png/mL potential for blood
inhibition sugar control [1]

Antibacterial
Activity

Anticancer
Activity (Oral
Squamous Cell
Carcinoma)

8 Gram-positive
& Gram-
negative
bacteria

SAS cancer cell
line

Profound growth
inhibition

Inhibition of cell
proliferation

Reported (No
specific 1Cso)

95% (at tested
concentration)

First reported
antibacterial activity
for SB [1]

Strong cytotoxic
effect [1]
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Activity Assay

Detailed Experimental Protocols

Target /
Organism

TTN cancer cell
line

SAS & TTN
cells
(Clonogenic
Assay)

SAS & TTN
cells (PI-FACS
Assay)

Key Result

Inhibition of cell
proliferation

Significant
suppression of
colony formation

Induction of cell
death after 72h

ICso / Inhibition

Value

83% (at tested
concentration)

Reported

40.26% (SAS),
44.3% (TTn)

Here are the methodologies used in the cited study for key experiments [1]:

Significance

Strong cytotoxic
effect [1]

Confirms anti-
proliferative
properties [1]

Demonstrates
ability to kill cancer
cells [1]

e Compound Isolation and Identification: SB was isolated from passion fruit seeds via hydro-
alcoholic extraction, fractionation, and column chromatography. The compound's structure was

confirmed using Nuclear Magnetic Resonance (NMR) and Mass Spectroscopy.
¢ Anti-diabetic Assay (Enzyme Inhibition): The inhibitory effects on a-amylase and a-glucosidase

were measured in vitro. The experiment involved incubating the enzymes with SB and a substrate,
then measuring the resulting product. The ICse value (concentration that inhibits 50% of enzyme

activity) was calculated from the data.

¢ Anticancer Mechanism (Western Blot Analysis): To understand how SB inhibits cancer cell growth,

researchers used Western blotting. This technique identified that SB significantly suppressed key
proteins involved in cancer progression, including TNF-a, survivin, COX-2, cyclin D1, and VEGF-A.

Mechanism of Anticancer Action

The following diagram illustrates the mechanism by which Scirpusin B inhibits oral cancer cell

proliferation, based on the proteins it suppresses [1]:

© 2026 Smolecule. All rights reserved.

2/4

Tech Support


https://pubmed.ncbi.nlm.nih.gov/38173823/
https://pubmed.ncbi.nlm.nih.gov/38173823/
https://pubmed.ncbi.nlm.nih.gov/38173823/
https://pubmed.ncbi.nlm.nih.gov/38173823/
https://www.smolecule.com/products/s542832?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38173823/
https://www.smolecule.com/products/s542832?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Scirpusin B (SB)

—
P
i
Q

Inhibition of Cancer
Cell Proliferation

Induced Cancer
Cell Death

Click to download full resolution via product page

This diagram shows how Scirpusin B simultaneously targets multiple hallmark proteins in cancer cells,

leading to inhibited proliferation and ultimately cell death [1].

Research Implications and Future Directions

¢ Therapeutic Potential: The multi-target action makes SB a promising candidate for anti-cancer and
anti-diabetic drug development [1].

e Sustainable Source: Isolating SB from passion fruit seed waste adds value to agricultural by-
products [1].

e Research Gaps: Future work is needed to fully map the upstream and downstream events in the
signaling pathways affected by SB and to validate these mechanisms in vivo.
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1. isolated from Passiflora edulis Var. flavicarpa attenuates... Scirpusin B [pubmed.nchbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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